Tetramethylammonium bis(trifluoromethanesulfonyl)imide
Description
Tetramethylammonium bis(trifluoromethanesulfonyl)imide is a type of organocatalyst . It belongs to a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries . These batteries consist of an anode, cathode, and electrolyte with a charge-discharge cycle .
Molecular Structure Analysis
The empirical formula of Tetramethylammonium bis(trifluoromethanesulfonyl)imide is C6H12F6N2O4S2 . Its molecular weight is 354.29 .Chemical Reactions Analysis
While there isn’t specific information on the chemical reactions involving Tetramethylammonium bis(trifluoromethanesulfonyl)imide, it’s known that similar compounds are used in various chemical reactions .Physical And Chemical Properties Analysis
Tetramethylammonium bis(trifluoromethanesulfonyl)imide is a solid at room temperature . It has a melting point of 132-136 °C . It’s worth noting that similar compounds exhibit unique properties such as non-volatility, high thermal stability, and high ionic conductivity .Mechanism of Action
Safety and Hazards
Tetramethylammonium bis(trifluoromethanesulfonyl)imide is classified as Acute Tox. 3 Dermal - Acute Tox. 3 Oral - Skin Corr. 1B . It’s toxic if swallowed or in contact with skin . It causes severe skin burns and eye damage . Therefore, it’s important to handle this compound with appropriate safety measures .
properties
CAS RN |
161401-25-8 |
|---|---|
Product Name |
Tetramethylammonium bis(trifluoromethanesulfonyl)imide |
Molecular Formula |
C6H12F6N2O4S2 |
Molecular Weight |
354.3 g/mol |
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;tetramethylazanium |
InChI |
InChI=1S/C4H12N.C2F6NO4S2/c1-5(2,3)4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h1-4H3;/q+1;-1 |
InChI Key |
JTCSZQBQVDPVMT-UHFFFAOYSA-N |
Canonical SMILES |
C[N+](C)(C)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
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![1-Azabicyclo[2.2.2]octane-3-thiol](/img/structure/B8270513.png)
